Cas no 254454-54-1 (1-Boc-3-iodoazetidine)

1-Boc-3-iodoazetidine structure

Product Name:1-Boc-3-iodoazetidine

CAS No:254454-54-1

Molecular Formula:C₈H₁₄INO₂

Molecular Weight:283.11

MDL:MFCD09752821

CID:5577511

PubChem ID:253659521

1-Boc-3-iodoazetidine Properties

Names and Identifiers

- 1-BOC-3-IODO-AZETIDINE 98%
- tert-butyl 3-iodoazetidine-1-carboxylate
- 3-Iodoazetidine, N-BOC protected 97%
- N-Boc-3-iodoazetidine
- 3-Iodoazetidine, N-BOC protected
- 1-N-Boc-3-iodoazetidine
- 1-Boc-3-iodo-azetidine
- 1-tert-Butoxycarbonyl-3-iodoazetidine
- 1-Boc-3-iodoazetidine
- tert-Butyl 3-Iodoazetidine-1-carboxylate
- 3-Iodoazetidine-1-carboxylic Acid tert-Butyl Ester
- tert-butyl 3-iodo-1-azetidinecarboxylate
- 1-Boc-3-Iodoazetidine, AldrichCPR
- DTXSID40451431
- tert-Butyl 3-iodo-l-azetidinecarboxylate
- MFCD09752821
- STR08620
- PB26490
- DB-013079
- AC-24351
- N-tert-butoxycarbonyl-3-iodoazetidine
- 1-boc-3-(iodo)azetidine
- CS-D0674
- PS-4224
- 254454-54-1
- J-524552
- 1-AZETIDINECARBOXYLIC ACID, 3-IODO-, 1,1-DIMETHYLETHYL ESTER
- 3-iodoazetidin-1-carboxylic acid tert-butyl ester
- SCHEMBL187870
- HY-40145
- N-(tert-butoxycarbonyl)-3-iodoazetidine
- N-Boc-3-iodo azetidine
- B4288
- EN300-83057
- SY018069
- BCP15309
- BBL103243
- STL557053
- C8H14INO2
- tert-butyl-3-iodo-1-azetidinecarboxylate
- 1-(tert-butoxycarbonyl)-3-iodoazetidine
- tert-butyl3-iodoazetidine-1-carboxylate
- AKOS005146243
- +Expand
- MDL： MFCD09752821
- InChIKey： XPDIKRMPZNLBAC-UHFFFAOYSA-N
- Inchi： 1S/C8H14INO2/c1-8(2,3)12-7(11)10-4-6(9)5-10/h6H,4-5H2,1-3H3
- SMILES： CC(C)(C)OC(=O)N1CC(I)C1

Computed Properties

Exact Mass: 283.00693g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 283.00693g/mol
Monoisotopic Mass: 283.00693g/mol
Topological Polar Surface Area: 29.5Å²
Heavy Atom Count: 12
Complexity: 182
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.97860
PSA: 29.54000
Refractive Index: 1.5090 to 1.5130
Boiling Point: 282.0±33.0 °C(Predicted)
Flash Point: 124.372 °C
Sensitiveness: Light Sensitive
pka: -3.39±0.40(Predicted)
Density: 1.63g/ml

1-Boc-3-iodoazetidine Security Information

Symbol: GHS07 GHS08
WGK Germany：3
Safety Instruction： 26-45
Dangerous goods sign： Xi N T
Hazardous Material transportation number：UN 3082 9 / PGIII
Hazard Statement： H315-H319-H341
Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
Prompt：warning
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Risk Phrases： 25-36-50
Signal Word：Warning
HazardClass：IRRITANT

1-Boc-3-iodoazetidine Customs Data

HS CODE：29339900

1-Boc-3-iodoazetidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00335H-1g	1-Boc-3-Iodoazetidine	254454-54-1	97%	1g	$4.00	2024-05-20
A2B Chem LLC	AB43253-1g	1-Boc-3-iodoazetidine	254454-54-1	97%	1g	$4.00	2024-04-20
abcr	AB242897-25 g	3-Iodoazetidine, N-BOC protected, 95%; .	254454-54-1	95%	25 g	€111.60	2023-07-20
Advanced ChemBlocks	A-408-100G	1-Boc-3-iodo-azetidine	254454-54-1	97%	100G	$120	2023-09-15
Alichem	A449040834-100g	tert-Butyl 3-iodoazetidine-1-carboxylate	254454-54-1	97%	100g	$283.40	2023-09-02
Ambeed	A349320-1g	tert-Butyl 3-iodoazetidine-1-carboxylate	254454-54-1	97%	1g	$5.0	2024-07-28
Apollo Scientific	OR2251-5g	3-Iodoazetidine, N-BOC protected	254454-54-1	97%	5g	£10.00	2024-05-26
Crysdot LLC	CD11158248-10g	tert-Butyl 3-iodoazetidine-1-carboxylate	254454-54-1	97%	10g	$72	2024-07-19
Enamine	EN300-83057-0.05g	tert-butyl 3-iodoazetidine-1-carboxylate	254454-54-1	95%	0.05g	$19.0	2024-05-21
MedChemExpress	HY-40145-10g	1-Boc-3-iodoazetidine	254454-54-1		10g	￥110	2023-09-01

1-Boc-3-iodoazetidine Synthesis

Synthetic Circuit 1

141699-55-0

254454-54-1

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Toluene ; rt; 2 h, reflux; 2 h, rt
1.2 Reagents: Water ; rt

Reference

Copper-Catalyzed Cross-Coupling between Alkyl (Pseudo)halides and Bicyclopentyl Grignard Reagents

Andersen, Claire; Ferey, Vincent; Daumas, Marc; Bernardelli, Patrick; Guerinot, Amandine; et al, Organic Letters, 2020, 22(15), 6021-6025

Synthetic Circuit 2

141699-55-0

254454-54-1

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Toluene ; rt; 2 h, reflux; reflux → rt; 2 h, rt
1.2 Reagents: Water

Reference

Introduction of Cyclopropyl and Cyclobutyl Ring on Alkyl Iodides through Cobalt-Catalyzed Cross-Coupling

Andersen, Claire; Ferey, Vincent; Daumas, Marc; Bernardelli, Patrick; Guerinot, Amandine; et al, Organic Letters, 2019, 21(7), 2285-2289

1-Boc-3-iodoazetidine Raw materials

N-Boc-3-Hydroxyazetidine

1-Boc-3-iodoazetidine Preparation Products

1-Boc-3-iodoazetidine (254454-54-1)

1-Boc-3-iodoazetidine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:254454-54-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:254454-54-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:254454-54-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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254454-54-1 (1-Boc-3-iodoazetidine) Related Products

Recommended suppliers

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